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Compound of Interest

Compound Name: 4-Isocyanopyridine

Cat. No.: B13627039

Get Quote

Executive Summary
4-Isocyanopyridine (CAS: 125764-79-6), also known as 4-pyridyl isocyanide, is a reactive

heterocyclic isocyanide used primarily as a ligand in coordination chemistry (e.g., Au(I), Pt(II)

complexes) and as a C1 building block in multicomponent reactions.

Critical Distinction: Do not confuse this compound with 4-cyanopyridine (isonicotinonitrile, CAS

100-48-1), which is a stable, commercially available solid. 4-Isocyanopyridine is

thermodynamically unstable, prone to polymerization and hydrolysis, and is frequently

generated in situ or stored at low temperatures (-20 °C) under inert atmosphere.
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Property Data / Description

Chemical Name 4-Isocyanopyridine (4-PyNC)

CAS Number 125764-79-6

Molecular Formula C₆H₄N₂

Molecular Weight 104.11 g/mol

Functional Group Isocyanide (-N≡C) attached to C4 of Pyridine

Physical State
Volatile oil or low-melting solid (often handled as

solution)

Odor Pungent, characteristic isocyanide odor (foul)

Stability
Low. Prone to polymerization and hydrolysis.[1]

[2][3][4]

Solubility Data & Solvent Selection
Because 4-isocyanopyridine is rarely isolated as a pure bulk solid due to its instability, its

solubility is defined by the solvents compatible with its synthesis and downstream reactivity.
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Solvent Class Suitability
Recommended
Solvents

Interaction / Risk

Chlorinated

Hydrocarbons
Excellent

Dichloromethane

(DCM), Chloroform

(CHCl₃), 1,2-

Dichloroethane (DCE)

Primary choice. High

solubility; used for

synthesis and

extraction. Must be

acid-free (stabilized

with amylene, not

ethanol).

Aromatic

Hydrocarbons
Good Toluene, Benzene

Good solubility.

Suitable for thermal

reactions where

higher boiling points

are needed.

Ethers Moderate THF, Diethyl Ether

Soluble. THF must be

anhydrous to prevent

hydrolysis.

Polar Protic Avoid
Water, Methanol,

Ethanol

High Risk. Water

causes hydrolysis to

formamide. Alcohols

can add across the

isocyanide carbon (α-

addition) if catalyzed.

Acids Forbidden
Acetic acid, HCl,

H₂SO₄

Catastrophic. Causes

rapid polymerization

or hydrolysis to 4-

aminopyridine.

Stability in Solution
Hydrolysis: In the presence of water (especially under acidic conditions), the isocyanide

group hydrolyzes back to the formamide (N-(4-pyridyl)formamide) or amine.
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Polymerization: Concentrated solutions (>1 M) or neat material can polymerize

exothermically, forming dark, insoluble tars.

Storage: Solutions in DCM or Toluene are stable for days if kept at -20 °C and strictly

anhydrous.

Decision Tree: Solvent Selection

Select Solvent for 4-Isocyanopyridine

Is this for Synthesis/Workup? Is this for Storage?

Dichloromethane (DCM)
(Anhydrous)

Standard

Toluene
(Anhydrous)

High Temp

Methanol/Ethanol
(Avoid unless reactant)

If Ugi/Passerini Rxn Short term (<24h) Long term (-20°C)

Water/Aqueous Acid
(FORBIDDEN)

Never

Click to download full resolution via product page

Figure 1: Solvent selection logic for handling 4-isocyanopyridine.

Experimental Protocols
Synthesis and Isolation (In Situ Generation)
Since commercial sources are rare and the compound degrades, fresh preparation is the

standard operational procedure.

Reaction: Dehydration of N-(4-pyridyl)formamide. Reagents: Phosphorus Oxychloride (POCl₃),

Triethylamine (Et₃N).[3][5] Solvent: Dichloromethane (DCM).

Protocol:

Precursor Preparation: Dissolve N-(4-pyridyl)formamide (1.0 equiv) in anhydrous DCM (0.2

M concentration).
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Base Addition: Add Triethylamine (3.0 equiv) and cool the mixture to 0 °C (ice bath).

Dehydration: Dropwise add POCl₃ (1.1 equiv) over 15 minutes. Maintain temperature < 5 °C.

Mechanism:[4][6][7][8] POCl₃ activates the formamide oxygen, followed by E2 elimination

by Et₃N.

Quench & Workup (Critical):

Pour the reaction mixture into an ice-cold saturated Na₂CO₃ solution (Sodium Carbonate).

Note: Do not use acid or water alone.

Separate the organic layer (DCM) immediately.

Extract aqueous layer 2x with DCM.

Drying: Dry combined organics over anhydrous K₂CO₃ (Potassium Carbonate). Avoid

MgSO₄ if slightly acidic.

Usage: Concentrate the solution at low temperature (< 20 °C) under reduced pressure. Do

not distill to dryness unless necessary; use the concentrated solution directly for subsequent

steps (e.g., ligand exchange).

Workflow Diagram

Dissolve Formamide
in DCM (0°C)

Add Et3N (Base)
& POCl3 (Dehydrating)

Quench: Ice-Cold
Sat. Na2CO3

Phase Separation
(Keep DCM Layer)

Dry (K2CO3) &
Concentrate (<20°C)

4-Isocyanopyridine
(Use Immediately)

Click to download full resolution via product page

Figure 2: Synthesis and isolation workflow for 4-isocyanopyridine.

Applications & Causality
Coordination Chemistry
4-Isocyanopyridine acts as a monodentate ligand, binding metals through the isocyanide

carbon.
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Solvent Choice: When synthesizing complexes (e.g., with Gold(I) or Platinum(II)), use DCM

or Chloroform.

Reasoning: These solvents solubilize both the organic ligand and the metal precursor (often

halides or phosphine complexes) without competing for coordination sites like acetonitrile or

methanol might.

Multicomponent Reactions (MCRs)
In Ugi or Passerini reactions, 4-isocyanopyridine is used as the isocyanide component.

Solvent Choice: Methanol or TFE (Trifluoroethanol) is typically used for MCRs to promote

ionic intermediates.

Caveat: The isocyanide must be added last or kept cold to prevent side reactions with the

solvent before the MCR cycle begins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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